4-[(4,6-dimethylpyrimidin-2-yl)methyl]-2-(6-methoxy-2-naphthyl)morpholine

• IUPAC Name: 4-[(4,6-dimethylpyrimidin-2-yl)methyl]-2-(6-methoxynaphthalen-2-yl)morpholine
• InChI: InChI=1S/C22H25N3O2/c1-15-10-16(2)24-22(23-15)14-25-8-9-27-21(13-25)19-5-4-18-12-20(26-3)7-6-17(18)11-19/h4-7,10-12,21H,8-9,13-14H2,1-3H3
• InChI Key: QDLHCOIVCUPGBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CN2CCOC(C2)C3=CC4=C(C=C3)C=C(C=C4)OC)C
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

The compound “4-[(4,6-dimethylpyrimidin-2-yl)methyl]-2-(6-methoxy-2-naphthyl)morpholine” is a complex organic molecule that contains a pyrimidine ring, a naphthalene ring, and a morpholine ring. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Naphthalene is a polycyclic aromatic hydrocarbon (PAH) consisting of two fused benzene rings. Morpholine is an organic chemical compound having the chemical formula O(CH2CH2)2NH.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate precursors for the pyrimidine, naphthalene, and morpholine rings. The exact method would depend on the specific substitutions and linkages desired.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of three different ring systems. The pyrimidine and naphthalene rings are aromatic and planar, while the morpholine ring is not aromatic and has a puckered conformation.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyrimidine ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The morpholine ring could potentially undergo reactions at the nitrogen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of functional groups, the overall shape and size of the molecule, and the types of intermolecular forces it can form would all influence its properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure and minimize risk.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. If it shows promise in a particular area, such as medicine or materials science, further studies could be conducted to optimize its properties and evaluate its performance.